(1-Methoxyethyl)benzene
Cat. No. B1620188
M. Wt: 136.19 g/mol
InChI Key: PLKSMSKTENNPEJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09382225B2
Procedure details
Pd/C (5 mol %) is weighed into a reaction flask. A solvent mixture consisting of ethanol and water (4:1) and ammonium formate (30 mol %) is added, the reaction flask is capped with a rubber septa and the mixture is heated (80° C.) for 2 minutes. Formic acid (3 equivalents) and then benzyl alcohol are added by syringe. The reaction is run for 20 minutes and the reaction is quenched with brine. The product is extracted by DCM and the organic phase is dried by Na2SO4. The product ethylbenzene was analyzed by 1H NMR and produced in 60% yield.
Yield
60%
Identifiers
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REACTION_CXSMILES
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[CH2:1]([OH:3])[CH3:2].C([O-])=O.[NH4+].[CH:8](O)=O.C(O)[C:12]1[CH:17]=[CH:16][CH:15]=[CH:14][CH:13]=1>[Pd].O>[CH3:8][O:3][CH:1]([C:12]1[CH:17]=[CH:16][CH:15]=[CH:14][CH:13]=1)[CH3:2] |f:1.2|
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C(C)O
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C(=O)[O-].[NH4+]
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Step Three
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C(=O)O
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C(C1=CC=CC=C1)O
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Step Four
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Name
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Quantity
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0 (± 1) mol
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Type
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catalyst
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Smiles
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[Pd]
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Step Five
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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O
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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80 °C
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
ADDITION
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Type
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ADDITION
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Details
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is added
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CUSTOM
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Type
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CUSTOM
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Details
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the reaction flask is capped with a rubber septa
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CUSTOM
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Type
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CUSTOM
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Details
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the reaction is quenched with brine
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EXTRACTION
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Type
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EXTRACTION
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Details
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The product is extracted by DCM
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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the organic phase is dried by Na2SO4
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CUSTOM
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Type
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CUSTOM
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Details
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produced in 60% yield
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Outcomes
Product
Details
Reaction Time |
20 min |
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Name
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Type
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Smiles
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COC(C)C1=CC=CC=C1
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Measurements
| Type | Value | Analysis |
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| YIELD: PERCENTYIELD | 60% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
